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Compound of Interest

Compound Name: N-Ethylglycine

Cat. No.: B1362533

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Ethylglycine, a derivative of the amino acid glycine, is a molecule of significant interest in
pharmacology and neuroscience. Primarily recognized as a metabolite of the local anesthetic
lidocaine, it has demonstrated notable activity as an inhibitor of the glycine transporter 1
(GlyT1). This technical guide provides an in-depth exploration of the molecular structure,
chemical properties, and synthesis of N-Ethylglycine. Furthermore, it delves into its biological
role, particularly its impact on glycinergic neurotransmission and its potential therapeutic
applications in pain management.

Molecular Structure and Chemical Formula

N-Ethylglycine is an N-alkylated amino acid. Its molecular structure consists of a glycine
backbone with an ethyl group attached to the nitrogen atom.

Chemical Identifiers:
e IUPAC Name: 2-(ethylamino)acetic acid[1]
e Chemical Formula: C4AH9NO2[1][2]

« SMILES: CCNCC(=0)O[1][3][4]
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e InChl Key: YPIGGYHFMKJINKV-UHFFFAOYSA-N[1][4]
The molecular structure of N-Ethylglycine can be visualized as follows:
Caption: 2D representation of the N-Ethylglycine molecular structure.

Physicochemical Properties

A summary of the key quantitative data for N-Ethylglycine is presented in the table below for
easy comparison.

Property Value Source
Molecular Weight 103.12 g/mol [2][5]
Monoisotopic Mass 103.063328537 Da [1]
Predicted XLogP3 -2.8
Predicted pKa (Strongest

. 2.2 [1]
Acidic)
Predicted pKa (Strongest

_ 10.43 [1]

Basic)
Melting Point 190°C [6]
Appearance White to almost white powder [7]

Experimental Protocols: Synthesis of N-Ethylglycine

A common method for the synthesis of N-Ethylglycine involves the reductive amination of
glyoxylic acid with ethylamine. The following is a detailed methodology adapted from cited
literature.[1]

Materials:
o Ethylamine

 |sopropanol
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e Glyoxylic acid

» Palladium on charcoal (5%, 50% wet)

e Nitrogen gas

e Hydrogen gas

o 250-liter glass-lined reactor

Procedure:

A mixture of ethylamine (25 kg) and isopropanol (100 kg) is prepared in a 250-liter glass-
lined reactor under a nitrogen atmosphere.

» A solution of glyoxylic acid (25 kg) in isopropanol (25 kg) is added to the reactor over a
period of 2-3 hours.

e The resulting solution is then hydrogenated in the presence of palladium on charcoal (2.5 kg,
50% wet, 5%) for 3 hours under a hydrogen pressure of 50 mbar.

o Following hydrogenation, the reaction mixture is filtered to remove the catalyst.

o The filtrate is concentrated to yield a slurry.

 |Isopropanol (80 kg) is added to the slurry.

e The solid product is collected by filtration and washed twice with isopropanol (7 kg).

o The final product, N-ethylglycine, is dried in vacuo at approximately 40°C to yield a white
crystalline solid (21 kg).
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Caption: Workflow for the synthesis of N-Ethylglycine.
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Biological Role and Signaling

N-Ethylglycine's primary biological significance stems from its role as a metabolite of lidocaine
and its inhibitory action on the glycine transporter 1 (GlyT1). GlyT1 is responsible for the
reuptake of glycine from the synaptic cleft, thereby terminating glycinergic neurotransmission.
By inhibiting GlyT1, N-Ethylglycine increases the concentration of glycine in the synapse,
enhancing the activity of glycine receptors (GlyRs). This potentiation of inhibitory
neurotransmission is believed to contribute to the analgesic effects observed.

The proposed mechanism of action suggests that N-Ethylglycine can be a promising
candidate for the treatment of chronic pain.
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Caption: N-Ethylglycine's mechanism of action on glycinergic signaling.
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Conclusion

N-Ethylglycine is a well-characterized molecule with a defined molecular structure and
established synthetic routes. Its biological activity as a GlyT1 inhibitor positions it as a molecule
of interest for the development of novel analgesics. The information provided in this technical
guide offers a solid foundation for researchers and professionals in the field of drug
development to further explore the therapeutic potential of N-Ethylglycine and its derivatives.
Future research may focus on optimizing its pharmacokinetic properties and further elucidating
its precise role in various physiological and pathological processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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